Cas no 148274-76-4 (2-Pyrrolidinone,1-[2-hydroxy-3-(4-phenyl-1-piperazinyl)propyl]-)

• Product Name: 2-Pyrrolidinone,1-[2-hydroxy-3-(4-phenyl-1-piperazinyl)propyl]-
• CAS No: 148274-76-4
• MF: C₁₇H₂₅N₃O₂
• MW: 303.399304151535
• CID: 172410
• PubChem ID: 3035813
• Update Time: 2025-10-29

2-Pyrrolidinone,1-[2-hydroxy-3-(4-phenyl-1-piperazinyl)propyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone,1-[2-hydroxy-3-(4-phenyl-1-piperazinyl)propyl]-
• 1-[2-hydroxy-3-(4-phenylpiperazin-1-yl)propyl]pyrrolidin-2-one
• MG 1
• 1-(2-Hydroxy-3-(4-phenyl-1-piperazinyl)propyl)-2-pyrrolidinone
• 1-[2-hydroxy-3-(4-phenyl-1-piperazinyl)propyl]pyrrolidin-2-one
• 1-< 2-hydroxy-3-(4-phenyl-1-piperazinyl)propyl> pyrrolidin-2-one
• 1-< 2-hydroxy-3-(4-phenyl-1-piperazinyl)propyl> -pyrrolidin-2-one
• 2-Pyrrolidinone, 1-(2-hydroxy-3-(4-phenyl-1-piperazinyl)propyl)-
• AC1MI00O
• BRN 4328597
• CHEMBL584581
• LS-138863
• MG-1
• SureCN1758712
• N-(beta-hydroxy-gamma-(N-phenylpiperazinepropyl))-2-pyrrolidinone
• CS-7147
• AKOS040733731
• HY-U00110
• N-(beta-Hydroxy-gamma-(N-phenylpiperazine)propyl)-2-pyrrolidinone
• DTXSID20933361
• 1-[2-hydroxy-3-(4-phenyl-1-piperazinyl)propyl]-pyrrolidin-2-one
• SCHEMBL1758712
• 148274-76-4
• N-(2-OH-3-PPP)-2-pyrrolidinone
• N-(2-hydroxy-3-(N-phenylpiperazinepropyl))-2-pyrrolidinone
• DA-65431

• Inchi： 1S/C17H25N3O2/c21-16(14-20-8-4-7-17(20)22)13-18-9-11-19(12-10-18)15-5-2-1-3-6-15/h1-3,5-6,16,21H,4,7-14H2
• InChI Key： AFBKGQPVUQUMRC-UHFFFAOYSA-N
• SMILES： OC(CN1C(CCC1)=O)CN1CCN(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 303.19485
• Monoisotopic Mass: 303.195
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47A^2
• XLogP3: 0.8

Experimental Properties

• Density: 1.18
• Boiling Point: 529.5°Cat760mmHg
• Flash Point: 274°C
• Refractive Index: 1.58
• PSA: 47.02

2-Pyrrolidinone,1-[2-hydroxy-3-(4-phenyl-1-piperazinyl)propyl]- Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 2-Pyrrolidinone,1-[2-hydroxy-3-(4-phenyl-1-piperazinyl)propyl]-

Introduction to 2-Pyrrolidinone, 1-[2-hydroxy-3-(4-phenyl-1-piperazinyl)propyl]- (CAS No. 148274-76-4)

2-Pyrrolidinone, 1-[2-hydroxy-3-(4-phenyl-1-piperazinyl)propyl]- (CAS No. 148274-76-4) is a complex organic compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of pyrrolidinone and features a unique structural arrangement that includes a piperazine moiety and a phenyl group. The combination of these functional groups imparts distinct chemical and biological properties, making it an intriguing subject for both academic and industrial research.

The molecular structure of 2-Pyrrolidinone, 1-[2-hydroxy-3-(4-phenyl-1-piperazinyl)propyl]- is characterized by a central pyrrolidinone ring, which is substituted with a hydroxyalkyl chain bearing a piperazine ring and a phenyl group. The presence of these functional groups endows the molecule with amphiphilic properties, allowing it to interact effectively with both polar and non-polar environments. This characteristic is particularly valuable in the design of drug delivery systems and in enhancing the solubility and bioavailability of pharmaceutical compounds.

In recent years, extensive research has been conducted on the pharmacological properties of 2-Pyrrolidinone, 1-[2-hydroxy-3-(4-phenyl-1-piperazinyl)propyl]-. Studies have shown that this compound exhibits potent activity against various biological targets, including enzymes, receptors, and ion channels. For instance, it has been reported to act as a selective inhibitor of certain kinases, which are key enzymes involved in cellular signaling pathways. This makes it a promising candidate for the development of targeted therapies for diseases such as cancer and neurodegenerative disorders.

One of the notable applications of 2-Pyrrolidinone, 1-[2-hydroxy-3-(4-phenyl-1-piperazinyl)propyl]- is in the field of neuropharmacology. Research has demonstrated its potential as an antagonist for specific neurotransmitter receptors, particularly those involved in the regulation of mood and cognitive function. This property has led to its evaluation as a potential treatment for conditions such as depression and anxiety disorders. Clinical trials are currently underway to assess its efficacy and safety profile in these indications.

Beyond its therapeutic applications, 2-Pyrrolidinone, 1-[2-hydroxy-3-(4-phenyl-1-piperazinyl)propyl]- has also been explored for its use in diagnostic imaging. The compound's ability to cross the blood-brain barrier and selectively bind to specific brain regions makes it a valuable tool for visualizing neurological processes. This application has significant implications for the early detection and monitoring of neurological diseases.

The synthesis of 2-Pyrrolidinone, 1-[2-hydroxy-3-(4-phenyl-1-piperazinyl)propyl]- involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include the condensation of appropriate precursors followed by functional group modifications to introduce the desired substituents. Advances in synthetic methodologies have led to more efficient and scalable processes, facilitating its production for both research and commercial purposes.

In terms of safety and regulatory considerations, 2-Pyrrolidinone, 1-[2-hydroxy-3-(4-phenyl-1-piperazinyl)propyl]- is generally considered safe when handled under appropriate laboratory conditions. However, like many organic compounds used in pharmaceutical research, it is subject to rigorous safety testing to ensure its suitability for human use. Preclinical studies have demonstrated its low toxicity profile, but ongoing research continues to evaluate its long-term effects.

The future prospects for 2-Pyrrolidinone, 1-[2-hydroxy-3-(4-phenyl-1-piperazinyl)propyl]- are promising. Ongoing research aims to further elucidate its mechanism of action and explore new therapeutic applications. Additionally, efforts are being made to optimize its pharmacokinetic properties through structural modifications and formulation strategies. These advancements are expected to enhance its therapeutic potential and broaden its clinical utility.

In conclusion, 2-Pyrrolidinone, 1-[2-hydroxy-3-(4-phenyl-1-piperazinyl)propyl]- (CAS No. 148274-76-4) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an important molecule for further investigation and development.